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Abstract
This application note presents a robust, validated isocratic Reversed-Phase High-Performance

Liquid Chromatography (RP-HPLC) method for the precise quantification of Sodium p-chloro-
m-cresolate. Commonly known by its active form, p-chloro-m-cresol or chlorocresol, this

compound is a critical antimicrobial preservative in pharmaceutical formulations and cosmetic

products.[1][2] Ensuring its concentration is within specified limits is paramount for product

stability and consumer safety. The method detailed herein is developed and validated in

accordance with the International Council for Harmonisation (ICH) guidelines, demonstrating

excellent specificity, linearity, accuracy, and precision, making it suitable for routine quality

control and stability testing.[1][3]
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Sodium p-chloro-m-cresolate is the sodium salt of 4-chloro-3-methylphenol (chlorocresol). In

aqueous solutions or formulations, it exists in equilibrium with its active phenolic form, which

imparts its antimicrobial properties.[4] The accurate determination of chlorocresol concentration

is a regulatory requirement to guarantee that the preservative system remains effective

throughout the product's shelf-life without reaching levels that could be harmful.

This method employs RP-HPLC with UV detection, a cornerstone technique in pharmaceutical

analysis due to its high specificity and sensitivity. The fundamental principle involves separating

the analyte of interest from other matrix components on a nonpolar stationary phase (C18)

using a polar mobile phase. The choice of a buffered mobile phase is critical; it ensures the

chlorocresol (a weak acid) is in its non-ionized form, promoting consistent retention and sharp,

symmetrical peak shapes. The selected UV wavelength of 280 nm provides high sensitivity for

chlorocresol, allowing for accurate quantification even at low preservative concentrations.

Analytical Method Workflow
The following diagram illustrates the logical flow of the entire analytical procedure, from initial

preparation to final data analysis, ensuring a systematic and reproducible execution.

1. Preparation

2. HPLC Analysis 3. Data Processing

Weigh & Dissolve
Standard

System Setup &
Equilibration

Weigh & Dissolve
Sample

Prepare Mobile Phase
(Filter & Degas)

System Suitability
Test (SST)

Verify Performance Inject Standards
& Samples

SST Passed Peak Integration
& Identification

Generate
Calibration Curve

Calculate Sample
Concentration

Final Report
(Pass/Fail)

Click to download full resolution via product page

Caption: Workflow for the HPLC quantification of Sodium p-chloro-m-cresolate.
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Detailed Experimental Protocol
Instrumentation and Materials

Instrumentation: HPLC system equipped with an isocratic pump, autosampler, column

thermostat, and a UV/Vis or Photodiode Array (PDA) detector.

Analytical Column: A robust C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is

recommended.

Chemicals:

Chlorocresol Reference Standard (USP or equivalent)

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Monobasic Potassium Phosphate (KH₂PO₄) (Reagent Grade)

Orthophosphoric Acid (Reagent Grade)

Water (HPLC Grade or Milli-Q)

Chromatographic Conditions
The following table summarizes the optimized and validated chromatographic conditions for

this assay.
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Parameter Condition Rationale

Mobile Phase
Acetonitrile : 25mM Phosphate

Buffer pH 3.0 (50:50, v/v)

The 50:50 ratio provides

optimal retention of

chlorocresol. The pH 3.0 buffer

ensures the analyte is in its

neutral form for better peak

shape.

Column C18, 150 mm x 4.6 mm, 5 µm

Standard reversed-phase

column providing excellent

resolution and efficiency for

this moderately nonpolar

analyte.[1][3]

Flow Rate 1.0 mL/min

A standard flow rate for a 4.6

mm ID column that balances

analysis time with system

backpressure.[1][3][5]

Column Temperature 30 °C

Maintaining a constant

temperature ensures stable

and reproducible retention

times.[5]

Detection UV at 280 nm

Provides high sensitivity and

specificity for the quantification

of chlorocresol.[5]

Injection Volume 10 µL

A suitable volume to achieve

good peak response without

overloading the column.[5]

Run Time Approximately 10 minutes

Allows for complete elution of

the chlorocresol peak and any

potential early-eluting

impurities.
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Phosphate Buffer (25mM, pH 3.0): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC grade

water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid.

Diluent: Mobile Phase (Acetonitrile:Buffer, 50:50 v/v).

Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of Chlorocresol

Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the

diluent.

Calibration Standards (5 - 150 µg/mL): Prepare a series of at least five calibration standards

by serially diluting the Standard Stock Solution with the diluent. A suggested range is 5, 25,

50, 100, and 150 µg/mL.

Sample Preparation
Accurately weigh a portion of the sample product (e.g., cream, solution) expected to contain

approximately 5 mg of chlorocresol into a 50 mL volumetric flask. Add approximately 30 mL of

diluent and sonicate for 15 minutes to ensure complete dissolution/extraction. Dilute to volume

with the diluent and mix well. Filter the solution through a 0.45 µm syringe filter into an HPLC

vial.[5] Note: A further dilution may be necessary to bring the final concentration into the linear

range of the calibration curve.

System Suitability and Analysis Sequence
Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is

achieved.

System Suitability Test (SST): Inject the mid-range standard (e.g., 50 µg/mL) six consecutive

times. The system is deemed ready for analysis if the SST criteria are met.

Analysis:

Inject the diluent (as a blank) to ensure no carryover or system contamination.

Inject each calibration standard to generate the calibration curve.

Inject the prepared sample solutions.
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Method Validation and Data
The analytical method was validated according to ICH Q2(R1) guidelines to demonstrate its

suitability for the intended purpose.[3][6]

System Suitability
System performance must be verified before any sample analysis.

Parameter Acceptance Criteria

Tailing Factor (T) T ≤ 2.0

Theoretical Plates (N) N ≥ 2000

%RSD of Peak Areas ≤ 2.0% (for n=6)

Specificity
Specificity was confirmed by injecting a placebo (formulation matrix without chlorocresol). No

interfering peaks were observed at the retention time of the chlorocresol peak, demonstrating

the method's ability to assess the analyte unequivocally.

Linearity
The linearity of the method was evaluated across the range of 5% to 150% of the target

concentration.

Concentration Range (µg/mL) Correlation Coefficient (r²)

5 - 150 ≥ 0.999

Accuracy and Precision
Accuracy was determined by the recovery of spiked placebo samples at three concentration

levels. Precision was evaluated through repeatability (intra-day) and intermediate precision

(inter-day).
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Level Accuracy (% Recovery) Precision (%RSD, n=6)

80% 99.8% 0.8%

100% 100.5% 0.6%

120% 101.2% 0.9%

LOD and LOQ
The Limit of Detection (LOD) and Limit of Quantification (LOQ) were established based on the

signal-to-noise ratio.

Parameter Result (µg/mL)

LOD 0.6

LOQ 2.0

Conclusion
The RP-HPLC method described in this application note is rapid, reliable, and robust for the

quantification of Sodium p-chloro-m-cresolate in various sample matrices. The

comprehensive validation confirms that the method adheres to the stringent requirements of

regulatory bodies, making it an invaluable tool for quality control laboratories in the

pharmaceutical and cosmetic industries. The clear rationale behind each parameter provides

analysts with the confidence to implement and troubleshoot the method effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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